Cas no 300831-37-2 ((2S,3R)-3-(Allyloxy)-2-((tert-butoxycarbonyl)amino)butanoic acid)

• Product Name: (2S,3R)-3-(Allyloxy)-2-((tert-butoxycarbonyl)amino)butanoic acid
• CAS No: 300831-37-2
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 4743046
• Update Time: 2025-10-05

(2S,3R)-3-(Allyloxy)-2-((tert-butoxycarbonyl)amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-(Allyloxy)-2-((tert-butoxycarbonyl)amino)butanoic acid

• Inchi： 1S/C12H21NO5/c1-6-7-17-8(2)9(10(14)15)13-11(16)18-12(3,4)5/h6,8-9H,1,7H2,2-5H3,(H,13,16)(H,14,15)/t8-,9+/m1/s1
• InChI Key： WGBNSEZZQPQYHR-BDAKNGLRSA-N
• SMILES： O(C(N[C@H](C(=O)O)[C@@H](C)OCC=C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 308
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9

Additional information on (2S,3R)-3-(Allyloxy)-2-((tert-butoxycarbonyl)amino)butanoic acid

Comprehensive Analysis of (2S,3R)-3-(Allyloxy)-2-((tert-butoxycarbonyl)amino)butanoic acid (CAS No. 300831-37-2): Properties, Applications, and Research Insights

(2S,3R)-3-(Allyloxy)-2-((tert-butoxycarbonyl)amino)butanoic acid (CAS No. 300831-37-2) is a chiral compound of significant interest in synthetic organic chemistry and pharmaceutical research. This Boc-protected amino acid derivative features an allyloxy group and a tert-butoxycarbonyl (Boc) moiety, making it a versatile building block for peptide synthesis and drug discovery. Its stereochemistry at the 2S and 3R positions enhances its utility in asymmetric synthesis, particularly in the development of bioactive molecules.

The compound's molecular structure (C₁₂H₂₁NO₅) combines a carboxyl group with a Boc-protected amine, enabling selective deprotection strategies. Researchers value its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry applications, aligning with trends in green chemistry and bioconjugation. Recent literature highlights its role in creating peptide-based therapeutics, addressing growing demand for targeted drug delivery systems.

In pharmaceutical contexts, 300831-37-2 serves as a precursor for protease inhibitors and enzyme substrates. Its allyl ether functionality permits orthogonal protection schemes, answering frequent search queries about "Boc deprotection methods" and "allyl group removal in peptides". The compound's stability under acidic conditions makes it ideal for Fmoc/tBu strategies, a hot topic in peptide forum discussions.

Analytical characterization of (2S,3R)-3-(Allyloxy)-2-((tert-butoxycarbonyl)amino)butanoic acid typically involves HPLC purity analysis (≥95%), chiral chromatography, and mass spectrometry. These methods address common researcher concerns about "chiral purity verification" and "amino acid derivative characterization". The compound's melting point range (98-102°C) and optical rotation data provide additional quality control parameters.

Emerging applications include its use in macrocyclization reactions and linker chemistry for antibody-drug conjugates (ADCs), responding to industry focus on targeted cancer therapies. The allyl group enables Pd-catalyzed transformations, connecting to popular searches about "metal-catalyzed peptide modifications". This positions CAS 300831-37-2 as relevant to cutting-edge biopharmaceutical innovation.

Storage recommendations for this compound emphasize anhydrous conditions (-20°C under argon), addressing stability questions frequently raised in chemical handling forums. Its solubility profile (DMSO, DMF) facilitates use in automated synthesis platforms, aligning with laboratory automation trends. Suppliers typically provide certificates of analysis detailing residual solvent levels and stereochemical purity.

From a regulatory perspective, 300831-37-2 is not classified as hazardous under GHS, though standard laboratory safety protocols apply. This information responds to increasing searches for "non-hazardous chiral building blocks" in sustainable chemistry initiatives. The compound's structural features make it valuable for conformational studies of peptide secondary structures.

Recent patent literature reveals innovative uses of this Boc-amino acid derivative in peptidomimetic design, particularly for protein-protein interaction inhibitors. This connects to trending research areas like "disrupting undruggable targets". The allyloxy group serves as a handle for post-synthetic modifications, enabling library diversification - a key strategy in combinatorial chemistry.

In conclusion, (2S,3R)-3-(Allyloxy)-2-((tert-butoxycarbonyl)amino)butanoic acid represents a sophisticated tool for medicinal chemists exploring next-generation therapeutics. Its balanced reactivity profile and stereochemical integrity position it as valuable for both academic research and industrial applications, particularly in evolving fields like peptide drug discovery and bioconjugate vaccines.